Cas no 1798031-91-0 (3-(4-chloro-3-methylphenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide)

• Product Name: 3-(4-chloro-3-methylphenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide
• CAS No: 1798031-91-0
• MF: C₁₇H₂₀ClN₃OS
• MW: 349.87820148468
• CID: 5375795
• Update Time: 2025-06-08

3-(4-chloro-3-methylphenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methyl-N-[1-(2-thiazolyl)-3-pyrrolidinyl]benzenepropanamide
• 3-(4-chloro-3-methylphenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide

• Inchi： 1S/C17H20ClN3OS/c1-12-10-13(2-4-15(12)18)3-5-16(22)20-14-6-8-21(11-14)17-19-7-9-23-17/h2,4,7,9-10,14H,3,5-6,8,11H2,1H3,(H,20,22)
• InChI Key： MEFBVRUBJGZKMZ-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2CCN(C3=NC=CS3)C2)=O)=CC=C(Cl)C(C)=C1

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.31±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(4-chloro-3-methylphenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide

Professional Introduction to 3-(4-chloro-3-methylphenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide (CAS No. 1798031-91-0)

3-(4-chloro-3-methylphenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1798031-91-0, belongs to a class of molecules that incorporate both thiazole and pyrrolidine moieties, which are well-known for their presence in various bioactive natural products and drug candidates. The structural framework of this amide derivative suggests a potential for interaction with biological targets, making it a subject of interest for further investigation.

The core structure of 3-(4-chloro-3-methylphenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide consists of a phenyl ring substituted with a chlorine atom at the para position and a methyl group at the meta position. This aromatic ring is linked to a pyrrolidine ring through an amide bond, which is further connected to a thiazole ring. The presence of these functional groups imparts specific electronic and steric properties to the molecule, influencing its solubility, reactivity, and binding affinity to biological targets.

In recent years, there has been growing interest in the development of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. The compound in question exhibits features that make it a promising candidate for such an approach. The thiazole ring, known for its role in various pharmacologically active compounds, can serve as a scaffold for designing molecules with antimicrobial, anti-inflammatory, and anticancer properties. Similarly, the pyrrolidine moiety has been extensively studied for its potential applications in central nervous system (CNS) disorders and cardiovascular diseases.

One of the most compelling aspects of 3-(4-chloro-3-methylphenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide is its potential to modulate various biological pathways. For instance, studies have suggested that thiazole derivatives can inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators. Additionally, pyrrolidine-containing compounds have shown promise in targeting enzymes like monoamine oxidase (MAO), which play a crucial role in the metabolism of neurotransmitters.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps typically include the formation of the amide bond between the pyrrolidine and propanamide moieties, followed by the introduction of the thiazole ring through condensation reactions. The final step involves functionalizing the phenyl ring with chloro and methyl groups through electrophilic aromatic substitution reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to enhance reaction efficiency and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive experimental assays. Molecular docking studies have been particularly useful in understanding how 3-(4-chloro-3-methylphenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide interacts with target proteins. These studies have revealed potential binding sites on enzymes such as COX and MAO, suggesting that this compound may exhibit inhibitory activity against these targets.

The pharmacokinetic properties of this compound are also an important consideration in its development as a drug candidate. Factors such as solubility, permeability, and metabolic stability must be carefully evaluated to ensure that it can reach its target sites effectively within the body. Computational models can predict these properties based on the molecular structure, allowing researchers to make informed decisions about modifications that may improve bioavailability.

In conclusion, 3-(4-chloro-3-methylphenyl)-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide is a promising compound with a unique structural framework that suggests potential biological activities relevant to various therapeutic areas. Its synthesis involves sophisticated organic chemistry techniques, and computational studies have provided valuable insights into its interactions with biological targets. As research in this field continues to evolve, further exploration of this molecule could lead to the development of novel therapeutic agents with significant clinical applications.